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Compound of Interest

Compound Name: 2,4-Dibromo-3-nitropyridine

Cat. No.: B040219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for 2,4-Dibromo-3-
nitropyridine (CAS No. 121263-10-3), a key intermediate in pharmaceutical and agrochemical

synthesis.[1] Adherence to the safety protocols outlined in this document is crucial for

minimizing risks in a laboratory or industrial setting.

Hazard Identification and Classification
2,4-Dibromo-3-nitropyridine is classified as a hazardous substance. The following table

summarizes its classification under the Globally Harmonized System (GHS).

GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Data sourced from multiple suppliers and aggregated GHS information.

The GHS pictograms associated with these hazards are intended to provide an immediate

visual warning of the potential risks.
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GHS Hazard Pictograms

Hazard Statements

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation
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GHS Pictogram and associated hazard statements for 2,4-Dibromo-3-nitropyridine.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,4-Dibromo-3-nitropyridine is

essential for its safe handling and storage.

Property Value

CAS Number 121263-10-3[1][2][3]

Molecular Formula C₅H₂Br₂N₂O₂[1]

Molecular Weight 281.89 g/mol [1]

Appearance Light brown powder[1]

Purity ≥ 98% (HPLC)[1]

This data represents typical values and may vary between suppliers.

Safe Handling and Storage
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Proper handling and storage procedures are critical to prevent exposure and maintain the

chemical's integrity.

Handling:

Use in a well-ventilated area or under a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Wear appropriate personal protective equipment (PPE).

Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Recommended storage temperature is between 0-8 °C.[1]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Call a poison center or doctor if you feel unwell.

Rinse mouth.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment to be used

when handling 2,4-Dibromo-3-nitropyridine.
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Handling 2,4-Dibromo-3-nitropyridine

Engineering Controls
(Fume Hood)

Primary barrier

Eye Protection
(Safety Glasses/Goggles)

Hand Protection
(Chemical-resistant Gloves)

Body Protection
(Lab Coat)

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE) workflow.

Fire-Fighting Measures
In the event of a fire involving 2,4-Dibromo-3-nitropyridine, the following measures should be

taken:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.

Hazardous Combustion Products: May include carbon oxides, nitrogen oxides (NOx), and

hydrogen bromide gas.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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Disposal Considerations
Dispose of 2,4-Dibromo-3-nitropyridine and its container in accordance with local, regional,

national, and international regulations. Do not allow it to enter drains or waterways.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS) provided by the supplier. Always refer to the specific SDS for the

most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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